Cas no 2229048-23-9 (3,3-difluoro-3-(quinolin-4-yl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(quinolin-4-yl)propan-1-amine
• CAS No: 2229048-23-9
• MF: C₁₂H₁₂F₂N₂
• MW: 222.233889579773
• CID: 6080395
• PubChem ID: 165702274
• Update Time: 2025-07-23

3,3-difluoro-3-(quinolin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(quinolin-4-yl)propan-1-amine
• 2229048-23-9
• EN300-1952146

• Inchi： 1S/C12H12F2N2/c13-12(14,6-7-15)10-5-8-16-11-4-2-1-3-9(10)11/h1-5,8H,6-7,15H2
• InChI Key： DERRCTGHXYEEEE-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1C=CN=C2C=CC=CC=12)F

Computed Properties

• Exact Mass: 222.09685472g/mol
• Monoisotopic Mass: 222.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 3,3-difluoro-3-(quinolin-4-yl)propan-1-amine

Introduction to 3,3-difluoro-3-(quinolin-4-yl)propan-1-amine (CAS No: 2229048-23-9)

3,3-difluoro-3-(quinolin-4-yl)propan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2229048-23-9, represents a convergence of fluorine chemistry and heterocyclic pharmacophores, making it a promising candidate for further exploration in drug discovery and development. The structural motif of this molecule combines a difluorinated propyl chain with a quinoline scaffold, which is well-documented for its biological activity and potential therapeutic applications.

The presence of difluorine substituents in the molecular structure is particularly noteworthy, as fluorine atoms are frequently employed in medicinal chemistry to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. In particular, the 3,3-difluoro configuration introduces unique electronic and steric properties that can modulate the interactions of this compound with biological targets. This feature has been extensively studied in the development of novel agrochemicals and pharmaceuticals, where fluorinated analogs often exhibit improved performance compared to their non-fluorinated counterparts.

The quinolin-4-yl moiety is another critical component of this compound, contributing to its potential biological activity. Quinoline derivatives are a vast class of heterocyclic compounds that have been extensively investigated for their antimicrobial, antimalarial, and anticancer properties. The specific substitution pattern at the 4-position of the quinoline ring further tailors the pharmacological profile of 3,3-difluoro-3-(quinolin-4-yl)propan-1-amine, enabling targeted interactions with biological receptors or enzymes. Such structural features make this compound an intriguing subject for further mechanistic studies and lead optimization.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence the biological activity of small molecules. In the case of 3,3-difluoro-3-(quinolin-4-yl)propan-1-amine, computational studies have highlighted the role of the difluorine substituents in stabilizing key interactions with protein targets. These interactions are often mediated through hydrogen bonding networks or hydrophobic pockets, which can be fine-tuned by subtle changes in the molecular architecture. Such insights have guided experimental efforts toward designing more potent and selective analogs.

The synthesis of 3,3-difluoro-3-(quinolin-4-yl)propan-1-amine presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have enabled efficient access to this compound through multi-step routes that incorporate fluorination techniques and transition-metal-catalyzed coupling reactions. The development of these synthetic strategies has been instrumental in producing sufficient quantities for preclinical testing and pharmacokinetic studies. Notably, fluorinated intermediates play a crucial role in these synthetic pathways, often serving as key building blocks that facilitate the assembly of the target molecule.

In terms of biological evaluation, preliminary studies on 3,3-difluoro-3-(quinolin-4-yl)propan-1-amine have revealed promising activities against certain enzymatic targets relevant to cancer metabolism. The quinoline moiety is known to interact with enzymes such as topoisomerases and kinases, which are critical for cellular proliferation and survival. The additional presence of fluorine atoms may enhance these interactions by improving binding affinity or altering conformational dynamics. Such findings warrant further investigation into the potential therapeutic applications of this compound.

Moreover, the incorporation of fluorine into pharmaceutical candidates has been associated with improved pharmacokinetic properties, including enhanced bioavailability and prolonged circulation times. These advantages are particularly relevant for drugs that require multiple daily dosing or long-term treatment regimens. The structural features of 3,3-difluoro-3-(quinolin-4-yi)propanolamine (CAS No: 2229048239) align well with these criteria, suggesting that it may exhibit favorable pharmacokinetic profiles upon further optimization.

The quinoline scaffold is also known for its ability to cross the blood-brain barrier (BBB), a property that is desirable for central nervous system (CNS) therapies. By combining this scaffold with a bioisosteric group like the difluoropropyl chain, researchers aim to enhance BBB penetration while maintaining or improving target engagement. Preliminary data suggest that derivatives similar to CAS No 2229048239 may exhibit such properties under certain conditions.

As research in medicinal chemistry continues to evolve, new tools and techniques are being developed to accelerate drug discovery pipelines. High-throughput screening (HTS), fragment-based drug design (FBDD), and structure-based drug design (SBDD) are among the methodologies that have been instrumental in identifying novel lead compounds like CAS No 2229048239. These approaches leverage computational power and experimental data to guide the optimization process toward high-affinity binders with favorable pharmacological profiles.

The role of fluorine chemistry in modern drug discovery cannot be overstated. Fluorinated compounds represent a significant portion of approved drugs due to their unique physicochemical properties that enhance therapeutic efficacy while minimizing side effects. The case of CAS No 2229048239 exemplifies how strategic incorporation of fluorine atoms can lead to promising candidates for further development.

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